Cas no 656811-60-8 (D-Serine, L-methionyl-)

D-Serine, L-methionyl- structure
D-Serine, L-methionyl- structure
Product Name:D-Serine, L-methionyl-
CAS No:656811-60-8
MF:C8H16N2O4S
MW:236.288640975952
CID:397614
PubChem ID:6427023
Update Time:2025-04-19

D-Serine, L-methionyl- Chemical and Physical Properties

Names and Identifiers

    • D-Serine, L-methionyl-
    • AKOS019319180
    • 656811-60-8
    • DTXSID00423795
    • Inchi: 1S/C8H16N2O4S/c1-15-3-2-5(9)7(12)10-6(4-11)8(13)14/h5-6,11H,2-4,9H2,1H3,(H,10,12)(H,13,14)/t5-,6+/m0/s1
    • InChI Key: WEDDFMCSUNNZJR-NTSWFWBYSA-N
    • SMILES: S(C)CC[C@@H](C(N[C@@H](C(=O)O)CO)=O)N

Computed Properties

  • Exact Mass: 236.08318
  • Monoisotopic Mass: 236.08307817g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.5
  • Topological Polar Surface Area: 138Ų

Experimental Properties

  • PSA: 112.65
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